Cas no 1391052-82-6 (5-Oxo Atorvastatin)

5-Oxo Atorvastatin structure
5-Oxo Atorvastatin structure
Product Name:5-Oxo Atorvastatin
CAS No:1391052-82-6
MF:C33H33FN2O5
MW:556.623932600021
CID:1063476
PubChem ID:71751364
Update Time:2025-04-20

5-Oxo Atorvastatin Chemical and Physical Properties

Names and Identifiers

    • 5-Oxo Atorvastatin
    • 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-beta-hydroxy-5-(1-methylethyl)-delta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-, (betaR)-
    • 1391052-82-6
    • (ssR)-2-(4-Fluorophenyl)-ss-hydroxy-5-(1-methylethyl)-d-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid; (3R)-7-[2-(4-Fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3-hydroxy-5-oxoheptanoic Acid
    • (gammaR)-2-(4-Fluorophenyl)-gamma-hydroxy-5-(1-methylethyl)-delta-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid
    • (3R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3-hydroxy-5-oxoheptanoic acid
    • GG8YR784FR
    • Inchi: 1S/C33H33FN2O5/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40/h3-16,21,27,38H,17-20H2,1-2H3,(H,35,41)(H,39,40)/t27-/m1/s1
    • InChI Key: HIWOZSQQGYAAGY-HHHXNRCGSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CCC(C[C@H](CC(=O)O)O)=O

Computed Properties

  • Exact Mass: 556.23735032g/mol
  • Monoisotopic Mass: 556.23735032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 864
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Melting Point: 73-74°C

5-Oxo Atorvastatin Pricemore >>

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